6-(3-(4-Fluoro-3-methylphenyl)propanoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 6-[3-(4-fluoro-3-methylphenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C19H18FN3O2/c1-12-8-13(2-4-16(12)20)3-5-18(24)23-7-6-17-15(11-23)9-14(10-21)19(25)22-17/h2,4,8-9H,3,5-7,11H2,1H3,(H,22,25)
• InChI Key: NUSUDEXUCRRWAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)N2CCC3=C(C2)C=C(C(=O)N3)C#N)F
• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a naphthyridine ring, which is a two-ring structure with nitrogen atoms at two of the corners. Attached to this ring is a propanoyl group (a three-carbon chain ending in a carbonyl group), and a fluorinated methylphenyl group (a benzene ring with a fluorine atom and a methyl group attached).

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. The naphthyridine ring, for example, might undergo reactions typical of aromatic compounds. The carbonyl group in the propanoyl moiety could be involved in various reactions, such as nucleophilic addition or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the fluorinated methylphenyl group could influence its polarity and hence its solubility in different solvents. The naphthyridine ring might contribute to its stability and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. If it has biological activity, it could interact with various proteins or other biomolecules in the body, but specific targets or pathways are not known.

Future Directions

Future research could focus on elucidating the synthesis, reactivity, and potential applications of this compound. This could include studies to determine its physical and chemical properties, investigations of its biological activity, and development of methods for its synthesis.